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Compound of Interest

Compound Name: Isonicotinimidamide hydrochloride

Cat. No.: B1272813

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and available data for Isonicotinimidamide hydrochloride, a pyridine-based compound of
interest to researchers, scientists, and professionals in drug development. This document
summarizes key identifiers, physicochemical properties, and structural information to facilitate
further investigation and application of this compound.

Chemical Structure and Identification

Isonicotinimidamide hydrochloride is a chemical compound featuring a pyridine ring
substituted with a carboximidamide group at the 4-position. The hydrochloride salt form
enhances its stability and solubility in aqueous media.[1]

Key Identifiers:
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Identifier Value

IUPAC Name Pyridine-4-carboximidamide hydrochloride[1]
CAS Registry Number 6345-27-3[1][2][3]

Molecular Formula CeHsCIN3[1]

Molecular Weight 157.60 g/mol [1]

InChl Key IONKMFGAXKCLMI-UHFFFAOYSA-N[1]
SMILES N=C(N)clccnccl.[H]CI[1]

A hydrated form of this compound also exists with the molecular formula CeH10CIN3O and a
molecular weight of 175.61 g/mol .[1]

Synonyms and Alternative Nomenclature:

This compound is known by several other names in scientific literature and commercial
catalogs, including:

4-Amidinopyridine hydrochloride[1][2]

Isonicotinamidine hydrochloride[1][2]

Pyridine-4-carboxamidine hydrochloride[1]

4-Pyridinecarboximidamide, monohydrochloride[1]
The variety of names reflects its diverse applications across different chemical disciplines.

Below is a diagram representing the chemical structure of Isonicotinimidamide
hydrochloride.

Figure 1: Chemical structure of Isonicotinimidamide hydrochloride.

Physicochemical Properties

The physical and chemical properties of Isonicotinimidamide hydrochloride are crucial for its
handling, storage, and application in experimental settings.
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Property Value Source(s)
Physical State Solid[1] [1]
Appearance Varies, typically a solid[1] [1]

Melting Point ~245°C (with decomposition) [1]
240-242°C [1]

Hygroscopicity Reported to be hygroscopic[1] [1]

The slight variations in the reported melting point may be attributed to differences in
experimental methodologies or the purity of the sample.[1] Its hygroscopic nature necessitates
storage in a dry environment to maintain its integrity.[1]

Experimental Data and Protocols
Synthesis

Detailed, peer-reviewed experimental protocols for the direct synthesis of
Isonicotinimidamide hydrochloride were not readily available in the public domain at the
time of this review. However, the synthesis of structurally related compounds, such as
isonicotinic acid hydrazide from isonicotinamide, has been documented.[4][5] These methods
typically involve the reaction of an isonicotinic acid derivative with a suitable nucleophile. For
example, the synthesis of isonicotinic acid hydrazide can be achieved by refluxing
isonicotinamide with hydrazine hydrate in an alcoholic solvent.[4][5]

A generalized workflow for the synthesis of related pyridine carboximidoyl compounds might
involve the activation of the corresponding carboxylic acid, followed by reaction with an amine
source.

Isonicotinic Acid Derivative Reagent Activation of Carboxyl Group Activated Intermediate Nucleophilic Attack Reaction
(e.g., Isonicotinamide) (e.g., with Thionyl Chloride) (e.g., with Ammonia or Hydrazine)

Click to download full resolution via product page

Figure 2: Generalized synthetic workflow for related compounds.
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Experimental Studies

Specific experimental studies focusing exclusively on Isonicotinimidamide hydrochloride are
limited in the available literature. Much of the research in this area has centered on its close
analog, isonicotinic acid hydrazide (isoniazid), a well-known antitubercular drug.[6][7] Studies
on isoniazid and other nicotinic acid derivatives have explored their pharmacological effects,
including their use in the treatment of tuberculosis and potential side effects.[6][7][8]

Researchers interested in the biological activity of Isonicotinimidamide hydrochloride may
consider protocols similar to those used for evaluating other nicotinic acid derivatives, which
often involve antimicrobial activity assays and cytotoxicity studies.[8][9]

Safety and Handling

Isonicotinimidamide hydrochloride is intended for research use only and is not for diagnostic
or therapeutic use.[2] As with any chemical substance, appropriate personal protective
equipment should be used when handling this compound. Due to its hygroscopic nature, it
should be stored in a tightly sealed container in a cool, dry place.[1]

Conclusion

Isonicotinimidamide hydrochloride presents a molecule of interest for further chemical and
pharmacological investigation. This guide provides a foundational understanding of its chemical
identity and known properties. The lack of extensive, publicly available experimental data
highlights an opportunity for novel research into the synthesis, characterization, and potential
applications of this compound. Future studies could focus on developing efficient synthetic
routes, exploring its biological activities, and elucidating its mechanism of action in various
experimental models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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